Cas no 14469-86-4 (4-Chlorobenzenepentanol)

4-Chlorobenzenepentanol structure
4-Chlorobenzenepentanol structure
Product Name:4-Chlorobenzenepentanol
CAS No:14469-86-4
MF:C11H15ClO
MW:198.689202547073
CID:2135403
Update Time:2023-08-04

4-Chlorobenzenepentanol Chemical and Physical Properties

Names and Identifiers

    • 4-chloroBenzenepentanol
    • 4-Chlorobenzenepentanol
    • Inchi: 1S/C11H15ClO/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h5-8,13H,1-4,9H2
    • InChI Key: RBJQEZFNBNNZNK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CCCCCO

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 119
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD